Cas no 70678-50-1 (1,2-Dithiolane,3-propyl-)

• Product Name: 1,2-Dithiolane,3-propyl-
• CAS No: 70678-50-1
• MF: C₆H₁₂S₂
• MW: 148.289479255676
• CID: 577209
• PubChem ID: 155530
• Update Time: 2025-04-19

1,2-Dithiolane,3-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane,3-propyl-
• 3-propyldithiolane
• 1,2-Dithiolane, 3-propyl-
• 70678-50-1
• DTXSID10990908
• SCHEMBL593240
• 3-propyl-1,2-dithiolane

• Inchi： 1S/C6H12S2/c1-2-3-6-4-5-7-8-6/h6H,2-5H2,1H3
• InChI Key： ORQQROQDLBJTFF-UHFFFAOYSA-N
• SMILES： S1C(CCC)CCS1

Computed Properties

• Exact Mass: 148.03816
• Monoisotopic Mass: 148.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.046
• Boiling Point: 201.6°Cat760mmHg
• Flash Point: 95.8°C
• Refractive Index: 1.534
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,2-dithiolanes